Cas no 82843-16-1 (4-Hydroxy-3-propionyl-2H-chromen-2-one)

• Product name: 4-Hydroxy-3-propionyl-2H-chromen-2-one
• CAS No: 82843-16-1
• MF: C₁₆H₂₄N₂O₂S
• MW: 308.438962936401
• CID: 988223
• PubChem ID: 54677438

4-Hydroxy-3-propionyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Ethyl-7-hydroxy-4-(isobutylamino)-2,2-dimethyl-2,3-dihydro-5H-thiopyrano(2,3-b)pyridin-5-one
• 4139-73-5
• DTXSID50961657
• 773LH265HD
• AKOS005173367
• 4-hydroxy-3-propionylcoumarin
• 4-hydroxy-3-propanoyl-2H-chromen-2-one
• SR-01000103259-1
• NSC372920
• 4-hydroxy-3-propanoyl-2H-1-benzopyran-2-one
• UNII-773LH265HD
• FT-0683476
• 4-hydroxy-3-propanoyl-chromen-2-one
• 82843-16-1
• 4-HYDROXY-3-(1-OXOPROPYL)-2H-1-BENZOPYRAN-2-ONE
• 4-Hydroxy-3-propionyl-2H-chromen-2-one
• LS-03774
• 2H-1-Benzopyran-2-one, 4-hydroxy-3-(1-oxopropyl)-
• EU-0065218
• NSC 372800
• NSC-372920
• 6-Ethyl-7-hydroxy-4-(isobutylamino)-2,2-dimethyl-2,3-dihydro-5H-thiopyrano[2,3-b]pyridin-5-one
• SR-01000103259
• NSC 372920
• 4-hydroxy-3-propanoylchromen-2-one
• MFCD01232279
• STK135188

• Inchi： InChI=1S/C12H10O4/c1-2-8(13)10-11(14)7-5-3-4-6-9(7)16-12(10)15/h3-6,14H,2H2,1H3
• InChI Key： WUNZBRZFQNWGDW-UHFFFAOYSA-N
• SMILES： CCC(=O)C1=C(C2=CC=CC=C2OC1=O)O

Computed Properties

• Exact Mass: 218.05790880g/mol
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6Ų